N-{3-[4-(dimethylamino)phenyl]propyl}adamantane-1-carboxamide

• IUPAC Name: N-[3-[4-(dimethylamino)phenyl]propyl]adamantane-1-carboxamide
• InChI: InChI=1S/C22H32N2O/c1-24(2)20-7-5-16(6-8-20)4-3-9-23-21(25)22-13-17-10-18(14-22)12-19(11-17)15-22/h5-8,17-19H,3-4,9-15H2,1-2H3,(H,23,25)
• InChI Key: OVWIOICEZHJOAC-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)CCCNC(=O)C23CC4CC(C2)CC(C4)C3
• Molecular Formula: C22H32N2O
• Molecular Weight: 340.5 g/mol

Description

Synthesis Analysis

The synthesis of N-{3-[4-(dimethylamino)phenyl]propyl}adamantane-1-carboxamide and related compounds involves several steps, as described in the provided papers. For instance, the synthesis of N-Aryl(benzyl)adamantane-1-carboxamides, which are structurally similar to the compound , was achieved by reacting adamantane-1-carboxylic acid with aromatic amines in the presence of phosphorus trichloride, 4-dimethylaminopyridine, and triethylamine at 80°C for 8 hours, yielding products in 54–87% yields . Another related synthesis involved the conversion of 1-adamantanecarboxylic acid to N-(3-chlorophenyl)-1-adamantanecarboxamide with an overall yield of about 85.3% under optimized conditions . These methods provide a foundation for the synthesis of the target compound, suggesting that similar conditions could be employed for its preparation.

Molecular Structure Analysis

The molecular structure of adamantane derivatives is characterized by the presence of the adamantane moiety, which imparts unique physical and chemical properties to the compounds. The adamantane structure is a rigid, three-dimensional framework that can influence the solubility and thermal properties of the derivatives . The presence of functional groups such as the dimethylamino group and the carboxamide linkage in this compound would likely affect its reactivity and interaction with other molecules.

Chemical Reactions Analysis

The chemical reactivity of adamantane derivatives is influenced by the substituents attached to the adamantane core. The papers provided do not directly discuss the reactivity of this compound, but they do provide insights into the reactivity of similar adamantane-based compounds. For example, the synthesis of polyamides from adamantane derivatives involves polycondensation reactions with dicarboxylic acids , indicating that the carboxamide group in the target compound could potentially engage in similar condensation reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of adamantane derivatives are notable for their high thermal stability and good solubility in various organic solvents. The polyamides derived from adamantane-related compounds exhibit high glass transition temperatures (228–307°C) and high thermal degradation temperatures (395–516°C in different atmospheres), indicating excellent thermal stability . These properties suggest that this compound would also possess high thermal stability. Additionally, the solubility of adamantane derivatives in solvents like N-methyl-2-pyrrolidone (NMP), N,N-dimethylacetamide (DMAc), and N,N-dimethylformamide (DMF) implies that the target compound is likely to be soluble in similar solvents, which is important for its potential applications.

Scientific Research Applications

Polymer Science Applications

• Synthesis and Characterization of New Polyamides and Polyimides : Adamantane derivatives have been utilized in the synthesis of new polyamides and polyimides. These materials exhibit unique properties like high thermal stability, good solubility in polar solvents, and high tensile strength. This makes them suitable for various industrial applications (Chern & Shiue, 1997).

Medicinal Chemistry Applications

• Synthesis of Fluorescent Heterocyclic Aminoadamantanes : Adamantane derivatives have been synthesized as fluorescent heterocyclic amines. These compounds show potential as multifunctional neuroprotective agents, demonstrating activities like inhibition of N-methyl-D-aspartate receptor/ion channel and calcium channels, along with antioxidant properties (Joubert et al., 2011).

Materials Science Applications

• Development of Low Dielectric Constant Materials : Adamantane-based polyimides have been shown to have low dielectric constants, making them suitable for applications in electronics. These materials combine properties like low moisture absorption, good solubility, and high mechanical strength, which are essential for advanced electronic components (Chern & Shiue, 1997).

Molecular Chemistry Applications

• Preparation of Fluoroadamantane Acids and Amines : Functionalized adamantanes, such as fluoroadamantane acids and amines, have been developed. These compounds are important in medicinal therapeutics, with studies focusing on their structural and physicochemical properties, which are crucial for drug design (Jasys et al., 2000).

Advanced Material Development

• Thermal Stability of Adamantane Polymer Fibres : Research has shown that fibers from adamantane polymers possess excellent thermal stability. This property is significant in developing materials that can withstand high temperatures while maintaining mechanical integrity (Dyson et al., 1972).